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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Diethylene Glycol Diacetate (DGDA) as

a coalescing agent in waterborne adhesives. Its performance is evaluated against common

alternatives, supported by available experimental data and detailed testing protocols.

Executive Summary
Diethylene Glycol Diacetate is a high-boiling, low-odor, and environmentally friendly

coalescing agent utilized in waterborne adhesive formulations. It promotes film formation,

enhances leveling, and controls the drying rate of the adhesive film. While direct quantitative

comparisons are limited in publicly available literature, this guide synthesizes existing data and

qualitative performance descriptions to offer a comparative overview against key alternatives

such as Propylene Glycol Diacetate (PGDA) and Texanol™ Ester Alcohol. DGDA presents a

viable, low-VOC alternative to more hazardous solvents, demonstrating comparable

performance in certain applications.

Comparative Performance Data
While a comprehensive single study providing direct comparative data is not readily available,

the following tables summarize the physical properties and reported performance

characteristics of Diethylene Glycol Diacetate and its alternatives based on various sources.
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Table 1: Physical Properties of Coalescing Agents

Property
Diethylene Glycol
Diacetate (DGDA)

Propylene Glycol
Diacetate (PGDA)

Texanol™ Ester
Alcohol

CAS Number 111-55-7[1] 623-84-7[1] 25265-77-4

Molecular Formula C8H14O5 C7H12O4[1] C12H24O3

Purity (%) ≥ 99.0[1] ≥ 99.0[1] -

Distillation Range (°C) 185.0-200.0[1] 187.0-193.0[1] 255-261

Evaporation Rate

(Butyl Acetate = 1)
0.05[2] 0.04[2] 0.002

Odor Low / Mild[3][4] Faint Mint[1] Mild

Environmental Profile
Non-HAP, Non-SARA,

Biodegradable[3]

Environmentally

Friendly[1]

Non-VOC (per various

regulations),

Biodegradable[5]

Table 2: Performance Characteristics in Waterborne Formulations
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Performance Metric
Diethylene Glycol
Diacetate (DGDA)

Propylene Glycol
Diacetate (PGDA)

Texanol™ Ester
Alcohol

Coalescing Efficiency
Effective in promoting

film formation.

Stronger solubility

than DBE, effective

film-forming additive.

[2][6]

Premier coalescent for

latex paints, enhances

low-temperature

coalescence.[5]

Scrub Resistance

Contributes to good

film integrity, which is

a prerequisite for

scrub resistance.

-
Enhances scrub

resistance.[5]

Adhesion

Improves wetting and

penetration, thereby

enhancing adhesion.

[7]

Enables good

adhesion and

durability in adhesive

formulations.[6]

-

Leveling & Flow
Improves leveling.[1]

[3]

Improves leveling.[2]

[6]
Improves flow.

VOC Contribution Low Low
Very Low / Non-

VOC[5]

Experimental Protocols
Detailed methodologies for key performance evaluations are outlined below, based on

established industry standards.

Minimum Film Formation Temperature (MFFT)
The MFFT is the lowest temperature at which a waterborne adhesive will form a continuous

film. This is a critical parameter influenced by the choice and concentration of the coalescing

agent.

Standard: ASTM D2354 - Standard Test Method for Minimum Film Formation Temperature

(MFFT) of Emulsion Vehicles.

Methodology:
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Apparatus: A Minimum Film Forming Temperature Bar (MFFT-Bar) with a temperature

gradient platen is used.

Procedure:

A uniform film of the waterborne adhesive is applied to the temperature-gradient platen.

A cover is placed over the platen to ensure a controlled environment.

As the water evaporates, the adhesive coalesces. Below the MFFT, a cracked, opaque, or

powdery film is formed. Above the MFFT, a clear, continuous film forms.

The point on the platen where this transition occurs is visually identified, and the

corresponding temperature is recorded as the MFFT.

Scrub Resistance
This test evaluates the durability of the adhesive film against mechanical abrasion, simulating

cleaning or wear.

Standard: ASTM D2486 - Standard Test Methods for Scrub Resistance of Wall Paints (often

adapted for adhesives).

Methodology:

Apparatus: A scrub test machine equipped with a bristle brush and a scrub medium.

Sample Preparation: The adhesive is applied to a substrate (e.g., a black plastic panel) and

allowed to cure under specified conditions.

Procedure:

The cured panel is placed in the scrub test machine.

The bristle brush, loaded with an abrasive scrub medium, is moved back and forth over

the adhesive film.
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The number of cycles until the adhesive film is worn through to the substrate is recorded.

A higher number of cycles indicates better scrub resistance.

Adhesion Testing
Adhesion is the measure of the bond strength of the adhesive to a substrate.

Standard: ASTM D3359 - Standard Test Methods for Measuring Adhesion by Tape Test.

Methodology:

Apparatus: A sharp cutting tool (e.g., a utility knife with a specific blade arrangement) and

pressure-sensitive tape.

Procedure (Cross-Hatch Test):

A lattice pattern is cut through the cured adhesive film to the substrate.

A specified pressure-sensitive tape is applied over the lattice and smoothed down.

The tape is then rapidly pulled off at a defined angle.

The grid area is inspected, and the adhesion is rated on a scale from 5B (no detachment)

to 0B (more than 65% of the area is detached).

Visualizations
Mechanism of Film Formation
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Stage 1: Water Evaporation

Stage 2: Particle Deformation

Stage 3: Polymer Interdiffusion
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Continuous Adhesive Film Forms
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Caption: The three stages of film formation in a waterborne adhesive system.

Experimental Workflow for Performance Evaluation
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Caption: A streamlined workflow for testing the performance of coalescing agents.

Logical Comparison of Coalescing Agents
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Caption: A logical relationship diagram comparing key performance aspects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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